2-{4-[(Phenylthio)acetyl]piperazin-1-yl}-1,3-benzothiazole

• IUPAC Name: 1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-2-phenylsulfanylethanone
• InChI: InChI=1S/C19H19N3OS2/c23-18(14-24-15-6-2-1-3-7-15)21-10-12-22(13-11-21)19-20-16-8-4-5-9-17(16)25-19/h1-9H,10-14H2
• InChI Key: XFXWQPTVYPGPFG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=CC=CC=C3S2)C(=O)CSC4=CC=CC=C4
• Molecular Formula: C19H19N3OS2
• Molecular Weight: 369.5 g/mol

Description

The compound “2-{4-[(Phenylthio)acetyl]piperazin-1-yl}-1,3-benzothiazole” is a derivative of benzothiazole, which is a privileged scaffold in the field of synthetic and medicinal chemistry. Benzothiazole derivatives possess a wide range of pharmacological properties and a high degree of structural diversity, making them vital for the investigation of novel therapeutics.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been the subject of extensive research. For instance, Lima and co-workers established a novel methodology for the synthesis of 2-substituted benzothiazole derivatives. They used α-keto acids and 2,2’-disulfanediyldianiline as substrates and sodium metabisulfite as a catalyst.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives is characterized by a high degree of structural diversity. The 2nd position of benzothiazole is the most active site, making 2-arylbenzothiazole a suitable scaffold in pharmaceutical chemistry.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives are diverse and complex. Lima and co-workers used α-keto acids and 2,2’-disulfanediyldianiline as substrates in their synthesis methodology.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can vary widely depending on their specific structure. For instance, one derivative, 2-(4-(3-((5-Phenyl-1,3,4-oxadiazol-2-yl)thio)propyl)piperazin-1-yl)benzo[d]oxazole, has a melting point of 145–147 °C.

Scientific Research Applications

Alzheimer’s Disease (AD) Treatment

• Compound Activity : 2-{4-[(Phenylthio)acetyl]piperazin-1-yl}-1,3-benzothiazole derivatives were designed as AChE inhibitors. Among these, compound 6g exhibited potent inhibitory activity against AChE (IC50 = 0.90 μM) and was confirmed as a selective AChE inhibitor. .

Anti-Tubercular Agents

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Mechanism of Action

The mechanism of action of benzothiazole derivatives is largely dependent on their specific structure and the functional groups present. For instance, some benzothiazole derivatives have been found to act as acetylcholinesterase inhibitors, which are used for the treatment of Alzheimer’s disease.